(2Z)-6-(4-methoxybenzyl)-2-({3-[4-(3-methylbutoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C34H31N5O4S
• Molecular Weight: 605.7 g/mol
• IUPAC Name: (2Z)-6-[(4-methoxyphenyl)methyl]-2-[[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C34H31N5O4S/c1-22(2)17-18-43-28-15-11-24(12-16-28)31-25(21-38(37-31)26-7-5-4-6-8-26)20-30-33(41)39-34(44-30)35-32(40)29(36-39)19-23-9-13-27(42-3)14-10-23/h4-16,20-22H,17-19H2,1-3H3/b30-20-
• InChI Key: OMWMEUYDUOAKNV-COEJQBHMSA-N
• Isomeric SMILES: CC(C)CCOC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=O)C(=N4)CC5=CC=C(C=C5)OC)S3)C6=CC=CC=C6
• Canonical SMILES: CC(C)CCOC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=O)C(=N4)CC5=CC=C(C=C5)OC)S3)C6=CC=CC=C6

Description

This compound is a heterocyclic hybrid featuring a thiazolo[3,2-b][1,2,4]triazine core fused with a pyrazole moiety. Key structural elements include:

• Thiazolo-triazine backbone: Electron-deficient due to the triazine ring, which may enhance binding to biological targets via π-π interactions .
• Substituents: A 4-methoxybenzyl group at position 6, contributing electron-donating effects and hydrophobicity.
• Z-configuration: The (2Z)-stereochemistry of the methylidene group likely influences molecular geometry and intermolecular interactions.

Crystallographic data for this compound (if available) would typically be refined using programs like SHELXL, which is widely employed for small-molecule structural analysis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a broader class of heterocyclic hybrids. Below is a comparative analysis with structurally related molecules:

Compound	Core Structure	Key Substituents	Biological Activity (Hypothetical)	Synthetic Route
Target Compound	Thiazolo-triazine + pyrazole	4-Methoxybenzyl, 3-methylbutoxyphenyl	Potential enzyme inhibition (e.g., acetylcholinesterase)	Multi-step coupling, Schiff base formation
21tg ()	Triazole-pyrazole	4-(Dimethylamino)phenyl, 4-methylbenzyl	Not reported; likely fluorescence/coordination applications	Click chemistry, triazole cycloaddition
21oa ()	Triazole-pyrazole	Butyl group	Unknown; possible solubility enhancement	Triazenylpyrazole precursors
QSAR Model Compounds ()	Benzofuran/pyran derivatives	Varied aryl/alkyl chains	Acetylcholinesterase inhibition (IC₅₀: 0.1–10 µM)	Condensation, Michael addition

Key Observations:

Triazole-pyrazole hybrids () prioritize synthetic accessibility via click chemistry, whereas the target compound’s synthesis likely involves complex coupling steps.

Substituent Effects: The 3-methylbutoxy group in the target compound enhances hydrophobicity compared to the dimethylamino group in 21tg, which may improve membrane permeability.

Biological Implications :

• The QSAR model () highlights that steric bulk (e.g., 3-methylbutoxy) and electron-donating groups (e.g., methoxy) correlate with enhanced acetylcholinesterase inhibition. This aligns with the target compound’s substituent profile .
• Triazole-pyrazole hybrids () lack direct activity data but share structural motifs with kinase inhibitors, suggesting divergent therapeutic applications.